2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)acetic acid
Overview
Description
The compound “2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)acetic acid” is a derivative of 1,3-thiazolidin-4-one . Compounds containing a 1,3-thiazolidin-4-one fragment are widely known due to their biological activity . They are used in the treatment of type II diabetes and are also known for their antitumor, antimicrobial, and anti-tubercular properties .
Molecular Structure Analysis
The molecular structure of this compound includes an activated methylene group and a highly reactive carboxylic group . These features make it a convenient building block in the design of combinatorial libraries of biologically active compounds .Chemical Reactions Analysis
The chemical reactions involving this compound conform to the green chemistry principles, which imply minimizing or avoiding the use of hazardous chemicals and solvents . Water has been found to be the optimal reaction medium .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds were predicted in silico . For example, the yield of the synthesized compound was 0.47 g (96%), and its melting point was 124–126°C .Scientific Research Applications
ALR2 Inhibitory Activity
Derivatives of this compound have shown potent inhibitory activity against Aldose Reductase (ALR2) , an enzyme involved in diabetic complications. The carboxylic acid moiety, in particular, has been identified as a key functional group for this activity .
Drug Design and Combinatorial Libraries
The presence of an activated methylene group and a highly reactive carboxylic group makes these compounds convenient building blocks in the design of combinatorial libraries of biologically active compounds. This is crucial for drug discovery and development processes .
Physicochemical Properties and Drug Likeness
The compound’s derivatives have been used to predict physicochemical properties and drug likeness in silico, which is essential for understanding the compound’s behavior in biological systems and its potential as a drug candidate .
Synthesis of Biologically Active Compounds
The compound has been utilized in the synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides , which are important intermediates in creating biologically active molecules .
Treatment of Cancer and Disorders
Indole derivatives, which share structural similarities with the compound , have been applied in treating cancer cells, microbes, and various disorders. This suggests that the compound could also be explored for similar applications .
Mechanism of Action
Target of Action
Compounds containing a 1,3-thiazolidin-4-one fragment, which is a structural unit of this compound, are known to target peroxisome proliferator-activated receptors (ppars) and are used in the treatment of type ii diabetes . They also act as aldose reductase inhibitors, recommended for the treatment of neuropathy, nephropathy, and cataract .
Mode of Action
It is known that many 1,3-thiazolidin-4-one derivatives exhibit various biological activities and are the subjects of extensive pharmacological studies . They have been found to possess antitumor , antimicrobial , and anti-tubercular properties , act as antiapoptotic protein Bcl-2 and acetylcholinesterase inhibitors , and induce leukemia cell apoptosis .
Biochemical Pathways
Given its potential antitumor activity , it can be inferred that it may affect pathways related to cell proliferation and apoptosis.
Pharmacokinetics
The synthesized compounds were evaluated for their in vitro antitumor activity , suggesting that they may have sufficient bioavailability to exert their effects on cancer cells.
Result of Action
The compound has been found to exhibit a moderate activity against most human cancer cell lines . The most sensitive cancer cell line was CCRF-CEM leukemia .
Future Directions
The future directions in the study of these compounds involve the development of a simple general procedure for the synthesis of N - (4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)carboxamides in agreement with the green chemistry principles . This will continue the studies in the field of design of biologically active azoles .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)acetic acid involves the condensation of 2-amino-4-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid with thioacetic acid followed by oxidation of the resulting thioester to form the desired product.", "Starting Materials": [ "2-amino-4-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid", "Thioacetic acid", "Oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite)" ], "Reaction": [ "Step 1: Condensation of 2-amino-4-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid with thioacetic acid in the presence of a coupling agent (e.g. N,N'-dicyclohexylcarbodiimide) to form the thioester intermediate.", "Step 2: Oxidation of the thioester intermediate using an oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite) to form the desired product, 2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)acetic acid.", "Step 3: Purification of the product by recrystallization or chromatography." ] } | |
CAS RN |
29571-43-5 |
Product Name |
2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)acetic acid |
Molecular Formula |
C6H6N2O3S |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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